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An In-depth Technical Guide to the Research Applications of 2-Aminocyclohexanone
Hydrochloride

This guide serves as a technical resource for researchers, scientists, and professionals in drug
development, exploring the multifaceted applications of 2-aminocyclohexanone
hydrochloride. This versatile chemical intermediate, by virtue of its bifunctional nature, offers a
gateway to a wide array of complex molecular architectures, particularly within the realm of
heterocyclic and medicinal chemistry. This document provides an in-depth analysis of its
chemical properties, core synthetic applications, detailed experimental protocols, and essential
safety guidelines, grounded in established scientific literature.

Introduction: The Strategic Value of a Bifunctional
Building Block

2-Aminocyclohexanone hydrochloride is an organic compound featuring a six-membered
carbocyclic ring bearing both a ketone and a primary amine at the adjacent position.[1][2] Its
presentation as a hydrochloride salt is a deliberate and practical choice, enhancing the
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compound's stability and solubility in various laboratory settings compared to its free base form.
[1] The strategic placement of the amino group alpha to the carbonyl functionality imbues the
molecule with unique reactivity, making it a powerful precursor for constructing diverse
molecular scaffolds. It is particularly valued as an intermediate in the synthesis of
pharmaceuticals, with potential applications in developing treatments for neurological
disorders.[1]

The core utility of 2-aminocyclohexanone hydrochloride stems from the orthogonal reactivity
of its two functional groups. The primary amine can act as a nucleophile or be readily
functionalized, while the ketone provides an electrophilic center and enolizable alpha-protons,
opening avenues for a multitude of condensation and carbon-carbon bond-forming reactions.
This dual functionality makes it an indispensable tool for synthetic chemists aiming to build
complex, biologically active molecules.[2][3]

Physicochemical and Structural Data

A precise understanding of a reagent's physical and chemical properties is fundamental to its
effective application in experimental design. The key characteristics of 2-
aminocyclohexanone hydrochloride are summarized below.

Property Value Reference(s)

CAS Number 6946-05-0 [1][4][5]16]

Molecular Formula CeH12CINO (or CsH11NO-HCI) [1][41[5]

Molecular Weight 149.62 g/mol (11041071

Appearance White to off-white solid [8]

Melting Point 157-158 °C (decomposes) [1][8]

Boiling Point 213.9 °C at 760 mmHg [1107]

Storage Inert atmosphere, Room o
Temperature
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Core Synthetic Applications: A Gateway to
Molecular Diversity

The primary value of 2-aminocyclohexanone hydrochloride in research lies in its role as a
versatile synthon for a variety of important chemical transformations.

Synthesis of Heterocyclic Scaffolds

Heterocyclic compounds are foundational to medicinal chemistry, forming the core of a vast
number of therapeutic agents.[9] 2-Aminocyclohexanone hydrochloride is a key starting
material for several classes of N-heterocycles.

The Friedlander synthesis is a classic and efficient method for constructing the quinoline ring
system.[10] This reaction involves the condensation of a 2-aminoaryl ketone (like 2-
aminocyclohexanone) with a compound containing a reactive a-methylene group (e.g., a 1,3-
dicarbonyl compound). The reaction can be catalyzed by either acid or base.[10] The use of the
hydrochloride salt is advantageous in acid-catalyzed versions, while in base-catalyzed
reactions, an additional equivalent of base is required to liberate the free amine for the initial
condensation step.[10] The mechanism typically proceeds through an initial Schiff base
formation followed by an intramolecular aldol-type condensation and subsequent dehydration
to form the aromatic quinoline ring.[10]
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Caption: Workflow for Friedlander-type quinoline synthesis.
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Quinazolines and their derivatives are another class of "privileged scaffolds" in drug discovery,
known for a wide range of biological activities.[11][12][13] Synthetic routes often involve the
cyclization of anthranilic acid derivatives or related precursors. 2-Aminocyclohexanone
hydrochloride can be envisioned as a synthon for building partially saturated (tetrahydro)
quinazoline systems through condensation reactions with appropriate reagents like
isocyanates, isothiocyanates, or amidines. While direct literature for this specific transformation
is sparse, the fundamental reactivity of the a-amino ketone moiety makes it a logical precursor
for exploring such scaffolds.

Intermediate in Total Synthesis and Medicinal Chemistry

While direct applications in total synthesis are often specific to the target molecule, the
structural motif of 2-aminocyclohexanone is critical. For instance, the closely related N-
substituted analog, 2-(dimethylamino)methyl-cyclohexanone hydrochloride, is a well-known
precursor in the industrial synthesis of the analgesic drug Tramadol.[14] This highlights the role
of the aminocyclohexanone scaffold as a key building block. Researchers can use 2-
aminocyclohexanone hydrochloride as a starting point to generate a library of N-substituted
derivatives, which can then be used in subsequent steps, such as Grignard reactions, to build
molecular complexity.[14] It is also classified as a "Protein Degrader Building Block,"
suggesting its utility in the synthesis of molecules like PROTACs (Proteolysis Targeting
Chimeras) that require versatile, functionalized linkers and scaffolds.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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